Cas no 849938-01-8 ((R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol)

• Product Name: (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol
• CAS No: 849938-01-8
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 4717475
• Update Time: 2025-09-28

(R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2r)-2-amino-3-(3,4-dichlorophenyl)propan-1-ol
• (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol

• Inchi： 1S/C9H11Cl2NO/c10-8-2-1-6(4-9(8)11)3-7(12)5-13/h1-2,4,7,13H,3,5,12H2/t7-/m1/s1
• InChI Key： SDQHHIMPZYXBMS-SSDOTTSWSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@H](CO)N)Cl

Computed Properties

• Exact Mass: 219.0217694 g/mol
• Monoisotopic Mass: 219.0217694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2
• Molecular Weight: 220.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol

Comprehensive Overview of (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol (CAS No. 849938-01-8): Properties, Applications, and Research Insights

In the realm of chiral compounds and pharmaceutical intermediates, (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol (CAS No. 849938-01-8) has garnered significant attention due to its unique structural features and versatile applications. This optically active compound, characterized by a 3,4-dichlorophenyl moiety and an amino alcohol functional group, serves as a critical building block in asymmetric synthesis and drug discovery. Researchers and industry professionals frequently search for terms like "chiral amine synthesis", "dichlorophenyl derivatives", and "pharmacological intermediates", reflecting the growing demand for enantiomerically pure compounds in modern chemistry.

The molecular structure of (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol features a stereogenic center at the 2-position, which dictates its chiral recognition properties. This attribute is particularly valuable in the development of enzyme inhibitors and receptor ligands, where stereoselectivity plays a pivotal role. Recent publications highlight its utility in designing central nervous system (CNS) targeting molecules, aligning with trending topics such as "neuroactive compound design" and "blood-brain barrier permeability optimization". The compound’s logP and hydrogen bonding capacity make it a subject of interest in QSAR studies and molecular docking simulations.

From a synthetic perspective, (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol is often prepared via asymmetric reduction of corresponding ketones or through resolution techniques. Innovations in catalytic hydrogenation and biocatalysis have improved its production efficiency, addressing common search queries like "green chemistry approaches for chiral amines". Its crystalline form and solubility profile are meticulously documented, aiding formulators in drug delivery system development. Notably, the 3,4-dichloro substitution enhances its metabolic stability, a hot topic in "prodrug design" discussions.

In pharmacological research, this compound’s derivatives exhibit potential in modulating neurotransmitter pathways, resonating with current interests in "GPCR-targeted therapeutics". Its structural analogs are being explored for ion channel modulation, a trending area in pain management research. Analytical methods such as HPLC chiral separation and LC-MS quantification are routinely employed for quality control, reflecting industry demands for "high-purity chiral analysis" techniques.

Environmental and regulatory considerations for (R)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol emphasize biodegradability assessments and waste minimization strategies, aligning with global "sustainable chemistry" initiatives. Patent literature reveals its inclusion in innovative drug candidates, particularly those addressing neurological disorders—a rapidly growing sector in pharmaceutical R&D. The compound’s stereochemical stability under various conditions remains an active research area, with publications often citing "racemization prevention methods".

Future directions for CAS No. 849938-01-8 research may explore its structure-activity relationships (SAR) in novel therapeutic contexts, leveraging advancements in cryo-EM and AI-driven drug design. Its compatibility with continuous flow chemistry systems positions it favorably for industrial-scale production, addressing frequent queries about "process intensification for chiral compounds". As the scientific community prioritizes enantioselective catalysis and precision medicine, this compound’s relevance in cutting-edge chemical biology is poised to expand further.